Cas no 2567495-32-1 (6-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-3-carboxylic acid)

• Product Name: 6-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-3-carboxylic acid
• CAS No: 2567495-32-1
• MF: C₂₁H₁₅BrN₂O₄
• MW: 439.258804559708
• CID: 5657434
• PubChem ID: 165883985
• Update Time: 2025-05-23

6-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylic acid
• EN300-27707879
• 2567495-32-1
• 6-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-3-carboxylic acid

• Inchi： 1S/C21H15BrN2O4/c22-18-10-9-16(20(25)26)19(23-18)24-21(27)28-11-17-14-7-3-1-5-12(14)13-6-2-4-8-15(13)17/h1-10,17H,11H2,(H,25,26)(H,23,24,27)
• InChI Key： QPPLNFATUVQPCC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C(=N1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 438.02152g/mol
• Monoisotopic Mass: 438.02152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 88.5Ų

Additional information on 6-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-3-carboxylic acid

Recent Advances in the Application of 6-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-3-carboxylic acid (CAS: 2567495-32-1) in Chemical Biology and Drug Discovery

The compound 6-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-3-carboxylic acid (CAS: 2567495-32-1) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-substituted pyridine core and Fmoc-protected amino group, serves as a versatile building block in the synthesis of complex bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents and chemical probes for biological targets.

One of the key applications of this compound lies in its role as an intermediate in peptide and peptidomimetic synthesis. The Fmoc-protecting group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, while the bromo-substitution offers a handle for further functionalization via cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing kinase inhibitors with improved selectivity profiles, particularly in targeting aberrant signaling pathways in cancer.

Structural analyses of 2567495-32-1 reveal interesting conformational properties that contribute to its biological activity. The planar pyridine ring system allows for π-stacking interactions with aromatic residues in protein binding sites, while the carboxylic acid moiety provides a point for hydrogen bonding. These features have been exploited in the design of protein-protein interaction inhibitors, as reported in a recent Nature Chemical Biology publication investigating Wnt pathway modulation.

From a synthetic chemistry perspective, the bromine atom at the 6-position offers excellent opportunities for palladium-catalyzed cross-coupling reactions. Recent work published in Organic Letters has shown efficient Suzuki-Miyaura couplings with various boronic acids, enabling rapid diversification of the molecular scaffold. This synthetic flexibility makes 2567495-32-1 particularly valuable for medicinal chemistry campaigns requiring structure-activity relationship exploration.

The stability and handling characteristics of this compound have also been subjects of recent investigation. Studies indicate that while the Fmoc group provides adequate protection during synthesis, careful attention must be paid to storage conditions to prevent premature deprotection. Optimal results have been achieved when storing the material under inert atmosphere at -20°C, as detailed in a 2024 ACS Medicinal Chemistry Letters technical note.

Looking forward, researchers anticipate expanded applications of 6-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-3-carboxylic acid in targeted drug delivery systems. Its ability to serve as both a linker and a functional group donor makes it attractive for antibody-drug conjugate development. Current preclinical studies are exploring its incorporation into next-generation cancer therapeutics with improved pharmacokinetic properties.